Cas no 96722-69-9 (1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI))

• Product name: 1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI)
• CAS No: 96722-69-9
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 814736
• PubChem ID: 178854

1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI)
• diethyl 1-(4-ethylphenyl)-5-phenylpyrazole-3,4-dicarboxylate
• 1h-pyrazole-3,4-dicarboxylic Acid, 1-(4-ethylphenyl)-5-phenyl-, Diethyl Ester
• DTXSID30242411
• 96722-69-9

• Inchi： InChI=1S/C23H24N2O4/c1-4-16-12-14-18(15-13-16)25-21(17-10-8-7-9-11-17)19(22(26)28-5-2)20(24-25)23(27)29-6-3/h7-15H,4-6H2,1-3H3
• InChI Key： GGSITXJHKATMCG-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)N2C(=C(C(=N2)C(=O)OCC)C(=O)OCC)C3=CC=CC=C3

Computed Properties

• Exact Mass: 392.174
• Monoisotopic Mass: 392.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų
• XLogP3: 5.1

Experimental Properties

• Density: 1.16
• Boiling Point: 532.1°C at 760 mmHg
• Flash Point: 275.6°C
• Refractive Index: 1.576